Trimellitic anhydride Trimellitic anhydride Trimellitic Anhydride is a low-molecular-weight chemical known to cause occupational asthma. It induces airway obstruction and eosinophilia after a latency period of sensitization.
1,2,4-Benzenetricarboxylic anhydride(TA) is a hydrophilic monomer with multipurpose usage; as a curing agent for epoxy based resins and as a plasticizer for polyvinyl chloride(PVC).
Trimellitic anhydride is a 2-benzofuran compound having oxo groups at the 1- and 3-positions and a carboxy substituent at the 5-position; the cyclic anhydride formed from the carboxy groups at the 1- and 2-positions of trimellitic acid. It has a role as an epitope, an allergen and a hapten. It is a cyclic dicarboxylic anhydride, a dioxo monocarboxylic acid and a member of 2-benzofurans. It derives from a phthalic anhydride and a trimellitic acid.
Crystals or off-white flakes. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 552-30-7
VCID: VC20864672
InChI: InChI=1S/C9H4O5/c10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12/h1-3H,(H,10,11)
SMILES: C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O
Molecular Formula: C9H4O5
Molecular Weight: 192.12 g/mol

Trimellitic anhydride

CAS No.: 552-30-7

Cat. No.: VC20864672

Molecular Formula: C9H4O5

Molecular Weight: 192.12 g/mol

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Trimellitic anhydride - 552-30-7

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Description Trimellitic Anhydride is a low-molecular-weight chemical known to cause occupational asthma. It induces airway obstruction and eosinophilia after a latency period of sensitization.
1,2,4-Benzenetricarboxylic anhydride(TA) is a hydrophilic monomer with multipurpose usage; as a curing agent for epoxy based resins and as a plasticizer for polyvinyl chloride(PVC).
Trimellitic anhydride is a 2-benzofuran compound having oxo groups at the 1- and 3-positions and a carboxy substituent at the 5-position; the cyclic anhydride formed from the carboxy groups at the 1- and 2-positions of trimellitic acid. It has a role as an epitope, an allergen and a hapten. It is a cyclic dicarboxylic anhydride, a dioxo monocarboxylic acid and a member of 2-benzofurans. It derives from a phthalic anhydride and a trimellitic acid.
Crystals or off-white flakes. (NTP, 1992)
CAS No. 552-30-7
Molecular Formula C9H4O5
Molecular Weight 192.12 g/mol
IUPAC Name 1,3-dioxo-2-benzofuran-5-carboxylic acid
Standard InChI InChI=1S/C9H4O5/c10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12/h1-3H,(H,10,11)
Standard InChI Key SRPWOOOHEPICQU-UHFFFAOYSA-N
Impurities Trimellitic acid (TMLA)
SMILES C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O
Canonical SMILES C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O
Boiling Point 464 to 473 °F at 14 mm Hg (NTP, 1992)
390.0 °C
390 °C
at 1.87kPa: 240-245 °C
464-473°F at 14 mmHg
Colorform Crystals
Colorless solid
Flash Point 440.6 °F (NTP, 1992)
227 °C o.c.
440.6°F
Melting Point 329 to 336 °F (NTP, 1992)
162.0 °C
161-163.5 °C
329-336°F
322°F

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